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Compound of Interest

Compound Name:
Ethyl 2-cyano-4,4-

diethoxybutyrate

Cat. No.: B014464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Ethyl 2-cyano-4,4-diethoxybutyrate, a

versatile intermediate in organic synthesis. It details its chemical structure, nomenclature,

physical and chemical properties, and a key synthesis protocol.

Chemical Structure and IUPAC Nomenclature
Ethyl 2-cyano-4,4-diethoxybutyrate is an organic compound belonging to the class of cyano

esters.[1] Its structure features a butyrate backbone substituted with a cyano group at the

second position and two ethoxy groups at the fourth position.

IUPAC Name: ethyl 2-cyano-4,4-diethoxybutanoate[2]

Synonyms: Ethyl 2,2-diethoxyethylcyanoacetate, Ethyl 2-cyano-4,4-diethoxybutanoate[1][3]

Chemical Formula: C₁₁H₁₉NO₄[1][2][3]

Molecular Weight: 229.27 g/mol [2][3]

CAS Number: 52133-67-2[1][2][3]

Below is a two-dimensional representation of the chemical structure of Ethyl 2-cyano-4,4-
diethoxybutyrate.
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Caption: 2D structure of Ethyl 2-cyano-4,4-diethoxybutyrate.

Physicochemical Properties
This compound is typically a colorless to pale yellow liquid.[1] A summary of its key

physicochemical properties is presented in the table below.

Property Value

Molecular Formula C₁₁H₁₉NO₄[1][2][3]

Molecular Weight 229.27 g/mol [2][3]

Boiling Point 86 °C at 0.1 mmHg[4]

Density 1.025 g/cm³[4]

Flash Point >110 °C[4]

Solubility Chloroform, Methanol[4]

Storage Temperature 2-8°C, under inert atmosphere[4][5]

Experimental Protocols
The versatile structure of Ethyl 2-cyano-4,4-diethoxybutyrate makes it a valuable

intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals.[1]

Synthesis of Ethyl 2-cyano-4,4-diethoxybutyrate
A common method for the synthesis of Ethyl 2-cyano-4,4-diethoxybutyrate involves the

reaction of ethyl 2-cyanoacetate with 2-bromo-1,1-diethoxyethane.[4]

Materials:

Ethyl 2-cyanoacetate (11.4 g, 101 mmol, 5.0 eq.)

Potassium carbonate (2.8 g, 20 mmol, 1.0 eq.)

Sodium iodide (200 mg, 1.3 mmol, 0.06 eq.)
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2-bromo-1,1-diethoxyethane (4 g, 20 mmol, 1.0 eq.)

Petroleum ether

Ethyl acetate

Procedure:

To a dry reaction flask, add ethyl 2-cyanoacetate, potassium carbonate, and sodium iodide in

sequence.[4]

Slowly add 2-bromo-1,1-diethoxyethane to the mixture.[4]

Reflux the reaction mixture at 145°C for 4 hours.[4]

After the reaction is complete, cool the mixture to room temperature.[4]

Purify the product by silica gel column chromatography using a gradient elution of petroleum

ether/ethyl acetate (from 80:1 to 40:1).[4]

This procedure yields the target compound as a colorless oil.[4]

Experimental Workflow:

Reaction Setup Reaction Workup and Purification

Combine Ethyl 2-cyanoacetate,
K₂CO₃, and NaI in a dry flask

Slowly add
2-bromo-1,1-diethoxyethane Reflux at 145°C for 4 hours Cool to room temperature Purify by silica gel

column chromatography
Collect Ethyl 2-cyano-4,4-diethoxybutyrate

(colorless oil)

Click to download full resolution via product page

Caption: Synthesis workflow for Ethyl 2-cyano-4,4-diethoxybutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-cyano-4,4-
diethoxybutyrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014464#ethyl-2-cyano-4-4-diethoxybutyrate-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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